Cas no 1179149-25-7 (4-Bromoisoquinoline-1-carboxylic acid)

• Product Name: 4-Bromoisoquinoline-1-carboxylic acid
• CAS No: 1179149-25-7
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• MDL: MFCD13193454
• CID: 1032509
• PubChem ID: 59264514
• Update Time: 2025-09-25

4-Bromoisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromoisoquinoline-1-carboxylic acid
• 4-Bromoisoquinoline-1-carboxylicacid
• EN300-7409905
• A934426
• DTXSID10731398
• AS-41556
• AKOS016011308
• MFCD13193454
• DB-117849
• SCHEMBL754237
• 1179149-25-7

• MDL： MFCD13193454
• Inchi： 1S/C10H6BrNO2/c11-8-5-12-9(10(13)14)7-4-2-1-3-6(7)8/h1-5H,(H,13,14)
• InChI Key： HTOSCFCDHOLOKS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 250.95819g/mol
• Monoisotopic Mass: 250.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų